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Compound of Interest

Compound Name: Perfluorotripentylamine

Cat. No.: B1203272

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Perfluorotripentylamine (CAS
338-84-1), a perfluorinated compound known for its exceptional chemical inertness, thermal
stability, and unique physical properties. This document consolidates key data, experimental
methodologies, and applications relevant to research and development in the scientific and

pharmaceutical fields.

Chemical Identity and Physical Properties

Perfluorotripentylamine, also known by trade names such as Fluorinert FC-70, is a fully
fluorinated tertiary amine.[1][2] Its structure consists of a central nitrogen atom bonded to three
perfluorinated pentyl chains, which imparts remarkable stability and a distinct set of physical
characteristics.[1][2] Unlike conventional amines, perfluorinated amines exhibit very low
basicity due to the strong electron-withdrawing effect of the fluorine atoms.[1]

Table 1: Chemical Identifiers for Perfluorotripentylamine
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Identifier Value

CAS Number 338-84-1[1]

Chemical Formula CisFasN[1]

IUPAC Name 1,1,2,2,3,3,4,4,5,5,5-Undecafluoro-N,N-

bis(undecafluoropentyl)pentan-1-amine[1]

Perfluorotriamylamine,

Synonyms Tris(perfluoropentyl)amine, Fluorinert FC-70[1]
[3]
Molar Mass 821.11 g/mol [1][3]

Table 2: Physical and Chemical Properties of Perfluorotripentylamine

Property Value

Appearance Colorless liquid[1]

Density 1.93 - 1.94 g/cm?3 at 25°C[1][4]
Boiling Point 212 - 218 °C[4]

Melting Point -25 °C[4]

Water Solubility < 5 ppm (practically insoluble)[1]
Refractive Index (n_D) 1.303[1]

Vapor Pressure 15 Pascals at 25°C

Kinematic Viscosity 12 centistokes at 25°C

Surface Tension 18 dynes/cm

Synthesis of Perfluorotripentylamine

The primary industrial synthesis method for perfluorotripentylamine is the Simons Process of
electrochemical fluorination (ECF). This process involves the electrolysis of the corresponding
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hydrocarbon amine, tripentylamine, in anhydrous hydrogen fluoride, which serves as both the
solvent and the fluorine source.

Experimental Protocol: Electrochemical Fluorination
(Simons Process)

The following provides a generalized methodology for the synthesis of
perfluorotripentylamine.

Objective: To replace all carbon-hydrogen bonds of tripentylamine with carbon-fluorine bonds.
Reaction: N((CHz2)aCHs)s + 33 HF — N((CF2)aCF3)s + 33 Hz[1]

Materials:

e Tripentylamine (precursor)

¢ Anhydrous Hydrogen Fluoride (HF) (solvent and fluorine source)

» Electrochemical cell with a nickel anode and steel cathode

o Power supply (typically providing 5-6 V)

e Scrubbing system for evolved hydrogen gas

 Purification setup (washing and fractional distillation)

Procedure:

o Cell Preparation: A solution of tripentylamine in anhydrous hydrogen fluoride is prepared in
the electrochemical cell. The concentration of the amine is typically kept low.

» Electrolysis: A potential of 5-6 volts is applied across the nickel anode and steel cathode. The
process is conducted at a controlled temperature.

 Fluorination: During electrolysis, the hydrogen atoms on the alkyl chains of the amine are
progressively replaced by fluorine atoms from the hydrogen fluoride. Gaseous hydrogen is
evolved at the cathode.
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Product Collection: The dense, perfluorinated product settles at the bottom of the cell and

can be drained off periodically.

Purification: The crude product is washed with a weak base to neutralize any residual HF,
followed by washing with water. The final product is purified by fractional distillation to

separate it from partially fluorinated byproducts.
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Diagram 1: Synthesis of Perfluorotripentylamine via Simons Electrofluorination.

Applications in Research and Drug Development
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Perfluorotripentylamine's high stability, inertness, and gas-dissolving capabilities make it a

valuable material in several high-tech applications.

Electronics Cooling: As a component of Fluorinert™ liquids, it is used as a dielectric coolant
for direct immersion cooling of sensitive electronics, such as supercomputer CPUs and
power converters.[1]

Vapor Phase Soldering: Its high boiling point and the inert vapor it produces are ideal for
vapor phase reflow soldering, providing a uniform and oxygen-free heating environment.

Medical Device Coatings: Perfluorocarbons are used to create lubricious, anti-thrombotic,
and anti-bacterial surfaces on medical devices.[4] This is particularly relevant for devices in
contact with blood, such as catheters and extracorporeal circuits.

Oxygen Carriers: Due to their high capacity for dissolving respiratory gases, perfluorinated
amines have been investigated as potential artificial blood substitutes.[1]

Contrast Agents: Perfluorocarbon emulsions can be used as contrast agents for medical
imaging techniques like ultrasound and MRI.

Experimental Protocol: Application of a Tethered-Liquid
Perfluorocarbon (TLP) Coating

This protocol describes a general method for applying a lubricious and biocompatible

perfluorocarbon coating to a medical device surface.

Objective: To create a stable, blood-repellent surface on a medical device to prevent

thrombosis and bacterial adhesion.

Materials:

Medical device or substrate

Perfluorinated silane tethering agent

Perfluorotripentylamine (liquid lubricant layer)

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/product/b1203272?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Perfluorotripentylamine
https://pubs.rsc.org/en/content/articlelanding/2025/cp/d5cp00275c
https://pubchem.ncbi.nlm.nih.gov/compound/Perfluorotripentylamine
https://www.benchchem.com/product/b1203272?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

« Sterilization filter (0.2 pm)

o Phosphate-buffered saline (PBS)

o Glutaraldehyde solution (for fixation, if analysis is required)
Procedure:

» Surface Tethering: The medical device is first treated with a perfluorinated silane tether layer.
This creates a covalently bound, low-energy surface to which the liquid perfluorocarbon can
adhere. (This step is often performed by specialized manufacturers).

» Sterilization: The Perfluorotripentylamine liquid is sterilized by passing it through a 0.2 um
filter.

» Lubricant Application: The sterilized liquid is injected into or flushed over the blood-contacting
surfaces of the tethered device (e.g., the lumen of a catheter or the fibers of an oxygenator).

e Saturation and Draining: The surfaces are allowed to become fully saturated with the liquid.
Any excess liquid is then drained from the device.

e Priming and Use: The coated device is then primed with saline before clinical or
experimental use. The tethered liquid layer provides a durable, ultra-low friction surface that
repels blood components.
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Diagram 2: Workflow for Applying a Tethered-Liquid Perfluorocarbon Coating.

Spectral Data

Detailed spectral analysis is crucial for confirming the identity and purity of
Perfluorotripentylamine.

Table 3: Expected Spectral Characteristics
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Technique

Expected Features

Mass Spectrometry (MS)

Due to the strength of the C-F bonds, electron
ionization (EI) mass spectra will show extensive
fragmentation. Characteristic fragments for
perfluorinated amines include ions at m/z 69
([CF3]%), 131 ([CsFs]*), and 219 ([CaFo]*). The
molecular ion is often of low abundance or

absent.

Infrared (IR) Spectroscopy

The IR spectrum is dominated by very strong
absorption bands in the 1100-1300 cm~1 region,
which are characteristic of C-F bond stretching
vibrations. The absence of C-H stretching bands
(around 2800-3000 cm~1) confirms the

perfluorinated nature of the compound.

19F Nuclear Magnetic Resonance (NMR)

1°F NMR is a powerful tool for characterizing
perfluorinated compounds. The spectrum of
Perfluorotripentylamine is expected to show
multiple signals corresponding to the different
CF2 and CFs groups in the pentyl chains.
Typical chemical shifts (relative to CFCI3) would
be approximately -81 ppm for the CFs group and
in the range of -121 to -126 ppm for the various

CF2 groups.

13C Nuclear Magnetic Resonance (NMR)

The 3C NMR spectrum will show resonances
for the fluorinated carbons. These signals will
appear as complex multiplets due to strong one-

bond and two-bond C-F coupling.

Safety and Handling

Perfluorotripentylamine is considered to have low toxicity.[1] However, it is a persistent

chemical in the environment and has a high global warming potential. Therefore, it should be

handled in a way that minimizes its release into the atmosphere.
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» Handling: Use in a well-ventilated area. Avoid contact with skin and eyes by wearing
appropriate personal protective equipment (gloves, safety glasses).

o Storage: Store in a cool, dry, well-ventilated place in tightly sealed containers.

o Environmental Impact: Due to its persistence and high global warming potential, users
should implement practices for recovery, recycling, and proper disposal to minimize
environmental emissions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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